Cas no 1692601-93-6 (1-Amino-4-cyclopentyl-2-methylbutan-2-ol)

• Product Name: 1-Amino-4-cyclopentyl-2-methylbutan-2-ol
• CAS No: 1692601-93-6
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5765748
• PubChem ID: 165720390
• Update Time: 2025-05-25

1-Amino-4-cyclopentyl-2-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1692601-93-6
• 1-amino-4-cyclopentyl-2-methylbutan-2-ol
• EN300-2006242
• 1-Amino-4-cyclopentyl-2-methylbutan-2-ol

• Inchi： 1S/C10H21NO/c1-10(12,8-11)7-6-9-4-2-3-5-9/h9,12H,2-8,11H2,1H3
• InChI Key： YAKJMSFHIKAKLO-UHFFFAOYSA-N
• SMILES： OC(C)(CN)CCC1CCCC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-Amino-4-cyclopentyl-2-methylbutan-2-ol

Comprehensive Overview of 1-Amino-4-cyclopentyl-2-methylbutan-2-ol (CAS No. 1692601-93-6): Properties, Applications, and Industry Insights

1-Amino-4-cyclopentyl-2-methylbutan-2-ol (CAS No. 1692601-93-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This cyclopentyl-containing amino alcohol derivative exhibits a balanced lipophilic-hydrophilic profile, making it a valuable intermediate in drug discovery. The presence of both amino and hydroxyl functional groups allows for diverse chemical modifications, enabling researchers to explore novel therapeutic applications.

Recent studies highlight the compound's potential in addressing modern healthcare challenges, particularly in the development of central nervous system (CNS) therapeutics. Its methylbutan-2-ol backbone provides structural stability while the cyclopentyl moiety contributes to enhanced blood-brain barrier permeability – a critical factor in neurological drug design. Pharmaceutical companies are increasingly interested in this scaffold for potential applications in neurodegenerative disease research and psychiatric medication development.

The synthesis of 1-Amino-4-cyclopentyl-2-methylbutan-2-ol typically involves multi-step organic transformations, with researchers focusing on optimizing yield and purity. Advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize this compound. Current literature suggests growing interest in green chemistry approaches for its production, aligning with the pharmaceutical industry's sustainability initiatives.

From a commercial perspective, the demand for specialty chemical intermediates like CAS No. 1692601-93-6 continues to rise. Market analysts note increased procurement by contract research organizations (CROs) and pharmaceutical innovators, particularly for fragment-based drug discovery projects. The compound's chiral centers make it especially valuable for developing enantioselective catalysts and studying structure-activity relationships in medicinal chemistry.

Quality control standards for 1-Amino-4-cyclopentyl-2-methylbutan-2-ol have become more stringent, with suppliers now offering various purity grades (98%, 99%, and HPLC-grade) to meet different research requirements. Storage recommendations typically suggest anhydrous conditions at controlled temperatures to maintain stability. Researchers frequently inquire about proper handling protocols and solubility characteristics, which are well-documented in recent technical bulletins.

The scientific community continues to explore novel derivatives of this compound, particularly focusing on its potential in bioisostere development and prodrug strategies. Patent analyses reveal growing intellectual property activity surrounding similar amino alcohol structures, indicating their importance in next-generation therapeutic development. Computational chemists are actively modeling this scaffold's molecular interactions using advanced in silico techniques.

For researchers working with CAS No. 1692601-93-6, understanding its physicochemical properties is crucial. The compound demonstrates moderate water solubility with better dissolution in polar organic solvents, a characteristic that influences its formulation development potential. Recent publications have examined its metabolic stability and pharmacokinetic parameters in preclinical models, providing valuable data for drug development programs.

The global market for pharmaceutical intermediates containing cyclopentyl groups is projected to grow significantly, with 1-Amino-4-cyclopentyl-2-methylbutan-2-ol positioned as an important building block. Industry experts anticipate expanded applications in peptide mimetics and small molecule inhibitors, particularly in oncology and immunology research. Current Good Manufacturing Practice (cGMP) compliant production of this compound is becoming available to support clinical-stage development.

Academic and industrial laboratories frequently search for detailed spectral data and synthetic protocols for this compound, reflecting its growing importance in chemical research. The development of robust analytical methods for its quantification in complex matrices remains an active area of method development. Researchers are particularly interested in its potential stereochemical applications and role in asymmetric synthesis methodologies.

Looking ahead, the scientific trajectory of 1-Amino-4-cyclopentyl-2-methylbutan-2-ol appears promising. With increasing understanding of its molecular properties and chemical reactivity, this compound is likely to play a significant role in addressing current challenges in precision medicine and targeted therapy development. Ongoing research continues to uncover new dimensions of its utility in modern chemical science and drug discovery endeavors.